Cas no 13478-93-8 (Dimethylglyoxime dinickel salt)

• Product Name: Dimethylglyoxime dinickel salt
• CAS No: 13478-93-8
• MF: C₈H₁₄N₄NiO₄
• MW: 288.914562702179
• MDL: MFCD00136028
• CID: 87016
• PubChem ID: 135564846
• Update Time: 2025-08-03

Dimethylglyoxime dinickel salt Chemical and Physical Properties

Names and Identifiers

• Dimethylglyoxime dinickel salt
• Nickel (II) dimethylglyoxime
• NICKEL DIMETHYLGLYOXIME
• Bis(2,3-butanedione dioximato)nickel
• bis(butanedione dioximato)nickel
• Bis(dimethylglyoximato)nickel
• Bis(dimethylglyoximato)nickel (II)
• Bis(dimethylglyoxime)nickel
• Nickel dimethylglyoximate
• Nsc159141
• NICKEL(II) DIMETHYLGLYOXIME
• Nickel(II)dimethylglyoxime,99%
• 2,3-Butanedione, dioxime, nickel complex
• NSC-159141
• NICKEL DIMETHYLGLYOXIME [MI]
• BIS(DIMETHYLGLYOXIMATO-.KAPPA.2N,N')NICKEL(II)
• 13478-93-8
• Nickel, bis((2,3-butanedione dioximato)(1-)-N,N')-, (SP-4-1)-
• (SP41)Bisnickel
• BIS(DIMETHYLGLYOXIMATO-KAPPA2N,N')NICKEL(II)
• 7CZ5340YUM
• EINECS 236-782-7
• NSC 159141
• NICKEL, BIS((2,3-BUTANEDIONE 2,3-DI(OXIMATO-.KAPPA.N))(1-))-, (SP-4-1)-
• MBRFMVALGXJAAB-MSEGBBJSSA-N
• NICKEL(II)-DIMETHYLGLYOXIME
• UNII-7CZ5340YUM
• Nickel, bis((2,3-butanedione dioximato)(1-)-N,N')-
• Nickel, bis[(2,3-butanedione dioximato)(1-)-N,N']-, (SP-4-1)-
• Nickel, bis(2,3-butanedione dioximato)-
• NICKEL, BIS((2,3-BUTANEDIONE 2,3-DI(OXIMATO-KAPPAN))(1-))-, (SP-4-1)-

• MDL： MFCD00136028
• Inchi： 1S/2C4H8N2O2.Ni/c2*1-3(5-7)4(2)6-8;/h2*7-8H,1-2H3;/q;;+2/p-2/b5-3-,6-4+;5-3-,6-4-;
• InChI Key： UNMGLSGVXHBBPH-LBZXEVOESA-L
• SMILES： C(/C)(=N\O[Ni]O/N=C(\C)/C(/C)=N\O)\C(\C)=N/O

Computed Properties

• Exact Mass: 288.03700
• Monoisotopic Mass: 290.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• Topological Polar Surface Area: 123

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 250°C (subl.)
• Boiling Point: 192°Cat760mmHg
• Flash Point: 69.9°C
• Water Partition Coefficient: Insoluble in water. Soluble in mineral acids
• PSA: 108.36000
• LogP: 1.38660
• Solubility: Insoluble

Additional information on Dimethylglyoxime dinickel salt

Introduction to Dimethylglyoxime Dinickel Salt (CAS No. 13478-93-8)

Dimethylglyoxime dinickel salt, a compound with the chemical formula Ni(C₄H₆O₂)₂, is a significant coordination complex widely utilized in various scientific and industrial applications. This compound, identified by its unique CAS number 13478-93-8, has garnered considerable attention due to its versatile properties and its role in modern chemical research.

The dimethylglyoxime dinickel salt is primarily recognized for its applications in analytical chemistry, particularly as a reagent for the detection and quantification of nickel ions. Its ability to form stable complexes with metal ions makes it an invaluable tool in both laboratory settings and industrial processes. The compound's structure, featuring nickel(II) ions coordinated to dimethylglyoxime ligands, contributes to its high selectivity and sensitivity in metal ion detection.

In recent years, the study of coordination complexes like dimethylglyoxime dinickel salt has seen significant advancements, particularly in the field of catalysis. Researchers have been exploring its potential as a catalyst or catalyst precursor in various organic transformations. The unique electronic properties of the nickel center in this complex allow for efficient participation in redox reactions, making it a promising candidate for applications such as cross-coupling reactions and oxidation processes.

The use of dimethylglyoxime dinickel salt in catalysis has been further enhanced by modifications to its structure. For instance, the introduction of additional functional groups or the use of different counterions can tailor its reactivity and selectivity. These modifications have opened up new avenues for synthetic chemistry, enabling more efficient and sustainable chemical processes.

Beyond catalysis, dimethylglyoxime dinickel salt has found applications in material science. Its ability to form stable complexes with other materials makes it useful in the development of novel materials with specific properties. For example, it has been explored as a component in conductive polymers and metal-organic frameworks (MOFs), where its coordination capabilities contribute to the overall functionality of these materials.

The compound's role in environmental chemistry is also noteworthy. Dimethylglyoxime dinickel salt has been utilized in the development of sensors for detecting heavy metals in environmental samples. Its high affinity for nickel ions allows for the rapid and accurate detection of these metals, which is crucial for environmental monitoring and pollution control.

In the realm of pharmaceutical research, dimethylglyoxime dinickel salt has been investigated for its potential therapeutic applications. While not yet widely used in clinical settings, studies suggest that it may have properties that make it useful in the development of new drugs or drug delivery systems. The complex's ability to interact with biological molecules opens up possibilities for targeted therapies and improved drug efficacy.

The synthesis of dimethylglyoxime dinickel salt is another area where advancements have been made. Modern synthetic techniques have enabled researchers to produce this compound with high purity and yield, facilitating its use in various applications. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing the environmental impact of its production.

The future prospects for dimethylglyoxime dinickel salt are promising, with ongoing research aimed at expanding its applications and understanding its fundamental properties. As our knowledge of coordination chemistry grows, so does the potential for this compound to contribute to technological and scientific advancements across multiple disciplines.